Cas no 6951-45-7 (Acetic acid,2-[[3-[bis(2-chloroethyl)amino]phenyl]amino]-2-oxo-, ethyl ester)

• Product Name: Acetic acid,2-[[3-[bis(2-chloroethyl)amino]phenyl]amino]-2-oxo-, ethyl ester
• CAS No: 6951-45-7
• MF: C₁₄H₁₈Cl₂N₂O₃
• MW: 333.210321903229
• CID: 515754
• PubChem ID: 244929
• Update Time: 2025-04-19

Acetic acid,2-[[3-[bis(2-chloroethyl)amino]phenyl]amino]-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[3-[bis(2-chloroethyl)amino]phenyl]amino]-2-oxo-, ethyl ester
• ethyl 2-[3-[bis(2-chloroethyl)amino]anilino]-2-oxoacetate
• 3-[Bis-(2-chlor-aethyl)-amino]-oxanilsaeure-aethylester
• 3-< Bis-(2-chlor-aethyl)-amino> -oxanilsaeure-aethylester
• AC1L6ESD
• AC1Q63P3
• AG-J-52688
• AR-1J0075
• CTK5D0234
• ethyl({3-[bis(2-chloroethyl)amino]phenyl}amino)(oxo)acetate
• NSC56265
• NSC-56265
• DTXSID70288510
• 6951-45-7
• Ethyl {3-[bis(2-chloroethyl)amino]anilino}(oxo)acetate

• Inchi： 1S/C14H18Cl2N2O3/c1-2-21-14(20)13(19)17-11-4-3-5-12(10-11)18(8-6-15)9-7-16/h3-5,10H,2,6-9H2,1H3,(H,17,19)
• InChI Key： HKGCDAAHIJXXAZ-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC=C(C=1)NC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 332.06964
• Monoisotopic Mass: 332.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.318
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.586
• PSA: 58.64
• LogP: 2.54520